![molecular formula C18H23N3O3 B6521875 N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide CAS No. 932990-12-0](/img/structure/B6521875.png)
N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide, commonly referred to as C-DQA, is a synthetic compound that has been studied extensively in recent years due to its potential applications in scientific research. C-DQA has a wide range of applications, including in drug development, biochemistry, and physiology.
Scientific Research Applications
C-DQA has been studied extensively for its potential applications in scientific research. It has been found to be a useful tool in drug development due to its ability to modulate the activity of certain enzymes and receptors. Additionally, C-DQA has been used in biochemistry to study the structure and function of proteins and in physiology to study the effects of drugs on the body. Furthermore, C-DQA has been used to study the effects of environmental pollutants on the human body.
Mechanism of Action
The mechanism of action of C-DQA is not yet fully understood. However, it is believed that C-DQA binds to certain enzymes and receptors in the body, modulating their activity and thus affecting the body’s response to various stimuli. Additionally, C-DQA has been found to interact with certain proteins, affecting their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of C-DQA are still being studied. However, it has been found to have a number of beneficial effects, including the modulation of enzymes and receptors, the modulation of protein structure and function, and the modulation of the body’s response to various stimuli. Additionally, C-DQA has been found to have the potential to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
The use of C-DQA in laboratory experiments has a number of advantages. It is relatively easy to synthesize in a laboratory setting, and it has a wide range of applications. Additionally, C-DQA is relatively stable and has a low toxicity profile. However, there are some limitations to the use of C-DQA in laboratory experiments. It has a relatively short half-life, and it is not always easy to obtain in a pure form.
Future Directions
The potential applications of C-DQA are vast and still being explored. Some potential future directions for C-DQA include its use in the development of new drugs, its use as a tool for studying the effects of environmental pollutants on the human body, and its use as an anti-inflammatory agent. Additionally, further research into the mechanism of action of C-DQA could lead to the development of more effective and targeted treatments for various diseases.
Synthesis Methods
C-DQA can be synthesized in a laboratory setting using a variety of methods. The most commonly used method involves the condensation of cyclohexyl-4-aminobutanoic acid and 2,4-dioxotetrahydroquinazoline in the presence of a base catalyst, such as sodium hydroxide. This reaction yields C-DQA in a relatively pure form. Other methods for synthesizing C-DQA include the reaction of cyclohexyl-4-aminobutanoic acid with 2,4-dioxotetrahydroquinazoline in the presence of a strong acid, such as hydrochloric acid, and the reaction of cyclohexyl-4-aminobutanoic acid with 2,4-dioxotetrahydroquinazoline in the presence of a strong base, such as sodium hydroxide.
properties
IUPAC Name |
N-cyclohexyl-4-(2,4-dioxo-1H-quinazolin-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3/c22-16(19-13-7-2-1-3-8-13)11-6-12-21-17(23)14-9-4-5-10-15(14)20-18(21)24/h4-5,9-10,13H,1-3,6-8,11-12H2,(H,19,22)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNYXGPZUTOWHLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.